(4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE

• IUPAC Name: (4-methylphenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone
• InChI: InChI=1S/C18H18N2O4/c1-13-2-4-14(5-3-13)18(21)16-12-15(20(22)23)6-7-17(16)19-8-10-24-11-9-19/h2-7,12H,8-11H2,1H3
• InChI Key: WXTQEVVFJWKQQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

(4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE is an organic compound that features a complex structure with a combination of aromatic and heterocyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE typically involves the reaction of 4-methylbenzoyl chloride with 2-morpholino-5-nitrobenzene under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products Formed

Oxidation: Formation of corresponding oxides.

Reduction: Conversion to amine derivatives.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

(4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• (4-Bromophenyl)(morpholino)methanone
• (2-morpholino-5-nitrophenyl)methanol
• 4-Benzoylmorpholine

Uniqueness

(4-METHYLPHENYL)(2-MORPHOLINO-5-NITROPHENYL)METHANONE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.